Cas no 53064-58-7 (5-Cyclopropylisoxazole-3-carbonyl chloride)

5-Cyclopropylisoxazole-3-carbonyl chloride is a reactive intermediate commonly employed in organic synthesis, particularly in the preparation of amides, esters, and other functionalized derivatives. Its cyclopropyl and isoxazole moieties contribute to its utility in constructing pharmacologically active compounds, agrochemicals, and specialty materials. The carbonyl chloride group ensures high reactivity with nucleophiles, facilitating efficient coupling reactions under mild conditions. This compound is valued for its stability under controlled conditions and its role in introducing the 5-cyclopropylisoxazole scaffold, which is often leveraged in medicinal chemistry for its bioisosteric properties. Proper handling under inert atmospheres is recommended due to its moisture sensitivity.
5-Cyclopropylisoxazole-3-carbonyl chloride structure
53064-58-7 structure
Product Name:5-Cyclopropylisoxazole-3-carbonyl chloride
CAS No:53064-58-7
MF:C7H6ClNO2
MW:171.581040859222
MDL:MFCD12028421
CID:1020495
PubChem ID:25220814
Update Time:2025-10-18

5-Cyclopropylisoxazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarbonyl chloride, 5-cyclopropyl- (9CI)
    • 5-CYCLOPROPYLISOXAZOLE-3-CARBONYL CHLORIDE
    • 3-ISOXAZOLECARBONYL CHLORIDE, 5-CYCLOPROPYL-
    • ALBB-010037
    • CTK6G5480
    • MolPort-004-761-885
    • SBB050148
    • STK506166
    • DB-100311
    • DTXSID60649353
    • SCHEMBL3062466
    • 53064-58-7
    • 5-cyclopropyl-1,2-oxazole-3-carbonyl chloride
    • AKOS005172451
    • LS-03421
    • MFCD12028421
    • 5-cyclopropylisoxazole-3-carbonylchloride
    • 5-Cyclopropylisoxazole-3-carbonyl chloride
    • MDL： MFCD12028421
    • Inchi： 1S/C7H6ClNO2/c8-7(10)5-3-6(11-9-5)4-1-2-4/h3-4H,1-2H2
    • InChI Key： WBXZKRXYZLOYAU-UHFFFAOYSA-N
    • SMILES： ClC(C1C=C(C2CC2)ON=1)=O

Computed Properties

  • Exact Mass: 171.00878
  • Monoisotopic Mass: 171.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.1

5-Cyclopropylisoxazole-3-carbonyl chloride Pricemore >>

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5-Cyclopropylisoxazole-3-carbonyl chloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:53064-58-7)5-Cyclopropylisoxazole-3-carbonyl chloride
Order Number:A1163882
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:19
Price ($):400.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:53064-58-7)5-Cyclopropylisoxazole-3-carbonyl chloride
A1163882
Purity:99%
Quantity:1g
Price ($):400.0
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